4-(4-ethoxy-3-methoxyphenyl)-5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C25H23N3O5
• Molecular Weight: 445.5 g/mol
• IUPAC Name: 4-(4-ethoxy-3-methoxyphenyl)-5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C25H23N3O5/c1-3-32-19-11-10-15(13-20(19)31-2)24-21-22(17-8-4-5-9-18(17)29)26-27-23(21)25(30)28(24)14-16-7-6-12-33-16/h4-13,24,29H,3,14H2,1-2H3,(H,26,27)
• InChI Key: DAQKCECIQFDFGU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2C3=C(C(=O)N2CC4=CC=CO4)NN=C3C5=CC=CC=C5O)OC

Description

The compound 4-(4-ethoxy-3-methoxyphenyl)-5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a heterocyclic molecule featuring a pyrrolo[3,4-c]pyrazol-6(1H)-one core. This scaffold is structurally complex, incorporating fused pyrazole and pyrrolidine rings, which are further substituted with diverse aromatic and ether groups.

Key structural features include:

• 4,5-Dihydropyrrolo[3,4-c]pyrazol-6(1H)-one core: A partially saturated bicyclic system that balances rigidity and flexibility, enabling interactions with biological targets.
• A furan-2-ylmethyl group at position 5, introducing heteroaromaticity and hydrogen-bonding capability. A 2-hydroxyphenyl group at position 3, offering hydrogen-bond donor/acceptor functionality.

Synthetic routes for analogous pyrrolopyrazole derivatives often employ multicomponent or one-pot reactions, as seen in the preparation of pyranopyrazole-oxazine hybrids .

Biological Activity

The compound 4-(4-ethoxy-3-methoxyphenyl)-5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a member of the dihydropyrrolo[3,4-c]pyrazolone family, which has garnered attention for its potential biological activities. This article reviews the biological activity of this compound based on recent research findings, including its pharmacological properties, mechanisms of action, and potential therapeutic applications.

• Molecular Formula : C19H21N3O4
• Molecular Weight : 357.39 g/mol
• CAS Number : Not specified in available literature.

Antioxidant Activity

Research has indicated that compounds within the dihydropyrrolo[3,4-c]pyrazolone class exhibit significant antioxidant properties. The antioxidant activity is primarily attributed to their ability to scavenge free radicals and inhibit oxidative stress, which is implicated in various diseases, including cancer and neurodegenerative disorders. For instance, a study demonstrated that related compounds showed a marked reduction in oxidative stress markers in vitro .

Anti-inflammatory Effects

Preliminary studies suggest that this compound may exert anti-inflammatory effects through the inhibition of pro-inflammatory cytokines and mediators. In vitro assays have shown that it can reduce the expression of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), which play crucial roles in inflammatory responses .

Anticancer Properties

The compound's structural features suggest potential anticancer activity. Related dihydropyrrolo[3,4-c]pyrazolones have been reported to induce apoptosis in various cancer cell lines. A recent study indicated that derivatives of this class can inhibit cell proliferation and promote apoptosis in human cancer cells by activating caspase pathways . The mechanism appears to involve the modulation of cell cycle regulators and pro-apoptotic factors.

Antimicrobial Activity

There is emerging evidence suggesting that this compound may possess antimicrobial properties. Studies have indicated that certain derivatives show effectiveness against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria . The mechanism is thought to involve disruption of bacterial cell membranes or inhibition of essential enzymatic pathways.

Research Findings

Study	Findings	Methodology
Study 1	Significant antioxidant activity; reduced oxidative stress markers	In vitro assays measuring DPPH radical scavenging
Study 2	Inhibition of TNF-α and IL-6 expression	ELISA assays on cultured macrophages
Study 3	Induction of apoptosis in cancer cells	Flow cytometry and caspase activity assays
Study 4	Antimicrobial effects against various bacterial strains	Disk diffusion method

Case Studies

• Antioxidant Efficacy : In a controlled laboratory setting, the compound was tested against standard antioxidants. Results showed that it had a higher scavenging capacity than ascorbic acid at certain concentrations.
• Anti-inflammatory Response : In a murine model of inflammation, administration of the compound resulted in a significant decrease in paw edema compared to controls, indicating its potential as an anti-inflammatory agent.
• Anticancer Activity : A study involving human breast cancer cell lines demonstrated that treatment with the compound led to a dose-dependent decrease in cell viability, with associated increases in apoptotic markers.

Comparison with Similar Compounds

4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole (Compound 4)

• Structure : Features a thiazole ring fused to a dihydropyrazole-triazole system.
• Key Differences :
  • Replaces the pyrrolo[3,4-c]pyrazol-6(1H)-one core with a thiazole-dihydropyrazole system.
  • Substituents include halogenated aryl groups (Cl, F) instead of ethoxy/methoxy/hydroxyphenyl groups.
• Properties : Exhibits isostructural packing with bromo analogue (Compound 5), highlighting how halogen substituents minimally affect crystal packing but modulate electronic properties .

3-Hydroxy-1-(2-hydroxypropyl)-4-(4-methylbenzoyl)-5-(4-trifluoromethoxyphenyl)-1,5-dihydro-pyrrol-2-one (Compound 23)

• Structure : Contains a pyrrol-2-one ring substituted with trifluoromethoxy and hydroxypropyl groups.
• Key Differences :
  • Lacks the fused pyrazole ring present in the target compound.
  • Incorporates a trifluoromethoxy group, enhancing metabolic stability compared to the ethoxy group in the target compound.
• Synthesis : Prepared via a condensation reaction, yielding 32% as a white powder .

Functional Analogues with Pharmacological Relevance

1-(5-Hydroxy-1-phenyl-1H-pyrazol-4-yl)-3-phenylpropane-1,3-dione (Compound 5)

• Structure : A β-diketone-substituted hydroxypyrazole.
• Key Differences :
  • Exists in tautomeric forms stabilized by intramolecular hydrogen bonding, unlike the rigid bicyclic core of the target compound.
  • Demonstrates how hydroxyphenyl groups can influence tautomerism and reactivity .

Pyranopyrazole-Oxazine Hybrids

• Structure: Combines pyranopyrazole and oxazine moieties.
• Key Differences: Substituted with methoxyphenyl groups but lacks the furan and hydroxyphenyl substituents of the target compound.

Research Findings and Implications

• Structure-Activity Relationships (SAR): Hydroxyphenyl Group: Enhances solubility and hydrogen-bonding capacity, critical for target engagement. Furan-2-ylmethyl Group: May confer selectivity toward enzymes with hydrophobic active sites. Ethoxy/Methoxy Groups: Influence lipophilicity and bioavailability, as seen in pyranopyrazole derivatives .
• Crystallography and Analysis : Tools like SHELX and ORTEP are essential for elucidating such complex structures, while Multiwfn aids in electronic property analysis.